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Compound of Interest

Compound Name: Hydroxyatenolol-d7

Cat. No.: B13859743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Hydroxyatenolol-d7, a

deuterated analog of a primary metabolite of the beta-blocker atenolol. This guide is intended

for researchers in pharmacology, drug metabolism, and analytical chemistry, offering insights

into its cost, relevant biological pathways, and its application as an internal standard in

quantitative bioanalysis.

Introduction to Hydroxyatenolol-d7
Hydroxyatenolol-d7 is the isotopically labeled form of Hydroxyatenolol, a metabolite of

Atenolol. Atenolol is a cardioselective β-adrenergic blocker used in the management of

hypertension and angina pectoris. Due to the incorporation of seven deuterium atoms,

Hydroxyatenolol-d7 serves as an ideal internal standard for mass spectrometry-based

quantification of Hydroxyatenolol and Atenolol in biological matrices. Its chemical properties are

nearly identical to the unlabeled analog, but its increased mass allows for clear differentiation in

a mass spectrometer.

Cost of Hydroxyatenolol-d7 for Research
The cost of Hydroxyatenolol-d7 can vary significantly based on the supplier, purity, and

quantity purchased. For accurate and up-to-date pricing, it is recommended to request quotes

directly from the suppliers. The following table summarizes publicly available information and

suppliers.
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Supplier
Product
Number

Quantity Price (EUR) Notes

Toronto

Research

Chemicals (via

Fisher Scientific)

TRC-H802482-

1MG
1 mg 292.57

Price as of late

2025.

Restrictions may

apply.

Clearsynth CS-T-100241 N/A Inquiry required
Offers custom

quotes.

Cayman

Chemical
N/A N/A Inquiry required

Intended for use

as an internal

standard.

Simson Pharma
A110023 ((R)-

Atenolol-d7)
N/A Inquiry required

Offers custom

synthesis.

Biological Context: The Atenolol Signaling Pathway
Atenolol, the parent compound of Hydroxyatenolol, primarily acts by antagonizing the β1-

adrenergic receptor, which is predominantly found in cardiac tissue.[1][2][3] Understanding this

pathway is crucial for researchers investigating the pharmacodynamics of atenolol and its

metabolites. The binding of catecholamines (like norepinephrine) to the β1-adrenergic receptor

activates a Gs protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).

[4] cAMP then activates Protein Kinase A (PKA), leading to a cascade of events that increase

heart rate and contractility.[4] Atenolol blocks this initial step, leading to its therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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